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Compound of Interest

Compound Name: PEG 400 dilaurate

Cat. No.: B1164919 Get Quote

This technical guide provides a comprehensive overview of Polyethylene Glycol (PEG) 400

Dilaurate, a versatile nonionic surfactant widely utilized in the pharmaceutical, cosmetic, and

industrial sectors. Aimed at researchers, scientists, and drug development professionals, this

document details its chemical structure, physicochemical properties, synthesis, and key

analytical methodologies.

Chemical Structure and Synthesis
Polyethylene Glycol 400 Dilaurate is the diester of polyethylene glycol with an average

molecular weight of 400 and lauric acid.[1] The polyethylene glycol (PEG) component provides

hydrophilicity, while the two lauric acid chains impart lipophilic characteristics to the molecule.

This amphipathic nature is the basis for its functionality as an emulsifier and surfactant.

The synthesis of PEG 400 Dilaurate is typically achieved through the direct esterification of

polyethylene glycol 400 with lauric acid. This reaction can be catalyzed by an acid or a base, or

it can be carried out without a catalyst at elevated temperatures. The process involves the

removal of water to drive the reaction to completion.

Below is a generalized workflow for the synthesis of Polyethylene Glycol 400 Dilaurate.
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Reactants Process

Reaction

Products & Purification

Polyethylene Glycol 400
(HO(CH₂CH₂O)nH)

Mixing and Heating
(e.g., 100-120°C under vacuum)

Lauric Acid (2 eq.)
(CH₃(CH₂)₁₀COOH)

Esterification Reaction

Catalyst Addition
(e.g., Sodium Methylate)

Polyethylene Glycol 400 Dilaurate Water (byproduct)

Purification
(e.g., Neutralization, Filtration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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